Cas no 1247697-61-5 ((3-Bromo-4-methoxyphenyl)methanesulfonamide)

• Product Name: (3-Bromo-4-methoxyphenyl)methanesulfonamide
• CAS No: 1247697-61-5
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 5280996
• Update Time: 2025-05-20

(3-Bromo-4-methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-methoxyphenyl)methanesulfonamide
• (3-Bromo-4-methoxyphenyl)methanesulfonamide

• Inchi： 1S/C8H10BrNO3S/c1-13-8-3-2-6(4-7(8)9)5-14(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： NOTQQMVGZULCGQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CS(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8

Additional information on (3-Bromo-4-methoxyphenyl)methanesulfonamide

(3-Bromo-4-methoxyphenyl)methanesulfonamide: A Comprehensive Overview

(3-Bromo-4-methoxyphenyl)methanesulfonamide, identified by the CAS number 1247697-61-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of methanesulfonamides, which are widely studied for their potential applications in drug design and material science. The structure of this compound comprises a methanesulfonamide group attached to a bromophenol derivative, specifically a 3-bromo-4-methoxyphenyl ring. This unique combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of (3-Bromo-4-methoxyphenyl)methanesulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. The bromine substituent on the aromatic ring plays a crucial role in modulating the electronic properties of the molecule, while the methoxy group introduces steric hindrance and enhances solubility. These features make the compound a promising candidate for various applications, particularly in the development of bioactive molecules.

Recent studies have highlighted the potential of (3-Bromo-4-methoxyphenyl)methanesulfonamide as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating cellular signaling pathways, which could be exploited for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

In terms of chemical stability, (3-Bromo-4-methoxyphenyl)methanesulfonamide demonstrates remarkable resilience under various reaction conditions, making it suitable for large-scale synthesis and industrial applications. Its stability is attributed to the strong electron-withdrawing effects of the sulfonamide group, which minimizes unwanted side reactions during chemical transformations.

The pharmacokinetic profile of this compound has also been extensively studied, revealing favorable absorption and bioavailability characteristics. These properties are essential for its potential use as an orally administered drug. Furthermore, preliminary toxicity studies indicate that (3-Bromo-4-methoxyphenyl)methanesulfonamide exhibits low toxicity at therapeutic concentrations, making it a safer option for clinical development.

In conclusion, (3-Bromo-4-methoxyphenyl)methanesulfonamide (CAS No. 1247697-61-5) stands out as a versatile compound with immense potential in both academic research and industrial applications. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool in advancing modern medicine and materials science.